Cas no 533-24-4 (4-Pentyl-1,3-benzenediol)

4-Pentyl-1,3-benzenediol structure
4-Pentyl-1,3-benzenediol structure
Product Name:4-Pentyl-1,3-benzenediol
CAS No:533-24-4
MF:C11H16O2
MW:180.243543624878
CID:373934
PubChem ID:68287
Update Time:2025-08-05

4-Pentyl-1,3-benzenediol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-pentyl-
    • 4-pentylbenzene-1,3-diol
    • 4-PENTYLRESORCINOL
    • Pentylresorcinol
    • 6L7F5EZ375
    • AKOS006277641
    • BRN 2092229
    • PJHYOCWMKYASAB-UHFFFAOYSA-N
    • 4-n-Amyl-resorcin
    • 4-Amylresorcinol
    • Normalamylresorcinol
    • HEXYLRESORCINOL IMPURITY C [EP IMPURITY]
    • UNII-6L7F5EZ375
    • 4-Pentyl-1,3-benzenediol
    • N-PENTYLRESORCINOL
    • DTXSID30201442
    • 4-?Pentyl-1,?3-?benzenediol
    • Resorcinol, 4-pentyl-
    • 533-24-4
    • 1,3-Benzenediol, 4-pentyl-
    • FT-0758626
    • 3-06-00-04693 (Beilstein Handbook Reference)
    • 1,3-Benzenediol, 4-pentyl- (9CI)
    • SCHEMBL69574
    • 1,3-Dihydroxy-4-pentylbenzene
    • Inchi: 1S/C11H16O2/c1-2-3-4-5-9-6-7-10(12)8-11(9)13/h6-8,12-13H,2-5H2,1H3
    • InChI Key: PJHYOCWMKYASAB-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1CCCCC)O

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.0044 (rough estimate)
  • Melting Point: 72.5°C
  • Boiling Point: 273.08°C (rough estimate)
  • Flash Point: 149.8°C
  • Refractive Index: 1.5103 (estimate)
  • PSA: 40.46

4-Pentyl-1,3-benzenediol Pricemore >>

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